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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729

Essential Safety and Handling Guide for 2-Methyl-5-
hitrophenol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Methyl-5-nitrophenol (CAS No.
5428-54-6). Adherence to these protocols is essential for ensuring a safe laboratory
environment.

Chemical Properties and Hazards

2-Methyl-5-nitrophenol is a chemical intermediate that requires careful handling due to its
hazardous properties.[1] It is classified as harmful if swallowed or inhaled, toxic in contact with
skin, and can cause serious skin and eye irritation.[1][2]
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Property Value

Molecular Formula C7H7NOs3

Molecular Weight 153.14 g/mol [2]

Appearance Brown or yellow crystalline solid[3]
Melting Point 111-115 °C[4]

pKa 8.68 + 0.19[3]

Water Solubility 0.01 M[3]

Operational Plan: Handling and Storage

Strict adherence to these operational protocols is crucial for minimizing exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.[5] The following
equipment is mandatory when handling 2-Methyl-5-nitrophenol.
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PPE Category

Recommendation

Eye & Face Protection

Wear chemical splash goggles that provide a
complete seal around the eyes.[5] A face shield
should be worn over the goggles when there is
a risk of splashing.[1][5]

Hand Protection

Wear chemical-resistant gloves (e.g., Nitrile or
Butyl rubber).[1][5] Inspect gloves before use
and change them immediately if contaminated.

Double gloving is recommended.[5]

Body Protection

Wear a chemical-resistant lab coat, long
sleeves, and closed-toe shoes.[1][6] For tasks
with a higher risk of splashing, a chemical-
resistant apron over the lab coat is

recommended.[6]

Respiratory Protection

Handle this chemical in a certified chemical
fume hood.[7] If engineering controls are
insufficient or if dust is generated, use a
NIOSH/MSHA-approved respirator with

appropriate cartridges.[7]

Handling Procedures

o Preparation: Before work, ensure a functional eyewash station and safety shower are

immediately accessible.[5] Clear the chemical fume hood of unnecessary items.[5]

o Ventilation: Always handle 2-Methyl-5-nitrophenol in a properly functioning and certified

chemical fume hood to minimize dust and vapor inhalation.[7]

e Avoid Contact: Prevent contact with eyes, skin, and clothing.[7] Avoid the formation and

inhalation of dust.[1][7]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][7] Do not eat,

drink, or smoke in the work area.
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Storage Plan

Proper storage is critical to maintaining chemical stability and preventing hazardous reactions.
» Location: Store in a cool, dry, and well-ventilated area.[1][7]

o Container: Keep containers tightly closed to protect from moisture and direct sunlight.[1][7]
Ensure containers are properly labeled.[1]

o Compatibility: Store away from incompatible materials such as strong oxidizing agents and
strong bases.[1]

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

Always show the Safety Data Sheet (SDS) to the attending medical professional.[7]
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Exposure Route First-Aid Protocol

Immediately remove all contaminated clothing.
) [8] Wash the affected skin with plenty of soap
Skin Contact .
and water for at least 15 minutes.[7][8] Seek

immediate medical attention.[7]

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, holding the eyelids
Eye Contact open.[7] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[7]

Move the person to fresh air at once.[8] If

breathing has stopped or is difficult, provide

Inhalation
artificial respiration or oxygen.[7][8] Seek
immediate medical attention.[7][8]
Do NOT induce vomiting.[7] If the person is
conscious, rinse their mouth with water and
Ingestion have them drink plenty of water.[9][10] Call a

poison control center or physician immediately.

[7]

Spill Response Protocol

Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.
o Protect: Wear the appropriate PPE as outlined above, including respiratory protection.

e Contain & Clean: Prevent the spill from entering drains. Carefully sweep or shovel the solid
material into a suitable, labeled container for disposal.[7][9] Avoid creating dust.[7]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan
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Chemical waste must be managed according to institutional and regulatory guidelines.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[9]

o Disposal: Dispose of the contents and container at an approved waste disposal facility.[7] Do
not mix with other waste. Handle uncleaned containers as you would the product itself.
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Caption: Workflow for handling a 2-Methyl-5-nitrophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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